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Compound of Interest

Compound Name: 4-Nitrobenzophenone

Cat. No.: B109985 Get Quote

Essential Safety and Handling Guide for 4-
Nitrobenzophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Nitrobenzophenone in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this chemical.

I. Immediate Safety Information
4-Nitrobenzophenone is a chemical that requires careful handling to prevent potential health

hazards. While it is not classified as hazardous under the 2012 OSHA Hazard Communication

Standard, it can cause skin and eye irritation.[1] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory.

A. Required Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment must be worn

at all times when handling 4-Nitrobenzophenone:
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other

suitable gloves should be worn

to prevent skin contact.[3][4]

Body Protection Laboratory coat

A fully buttoned lab coat is

required to protect against

accidental spills.[3][4]

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

the powder to avoid inhalation,

especially if dust is generated.

[5]

B. First Aid Measures

In case of accidental exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

If irritation persists, seek medical attention.[1][6]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[2] If skin irritation occurs, get

medical advice.[1][6]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water. If the person is conscious, give them

plenty of water to drink.[2] Seek immediate

medical assistance.[2]

Inhalation

Remove the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[7]

II. Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of 4-Nitrobenzophenone.

A. Preparation and Engineering Controls

Ventilation: Always handle 4-Nitrobenzophenone in a well-ventilated area. A chemical fume

hood is recommended, especially when working with larger quantities or when there is a

potential for dust generation.[4]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[4]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Nitrobenzophenone.[4]

B. Handling Procedures
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Avoid Contact: Prevent all personal contact with the chemical. Avoid contact with skin, eyes,

and clothing.[2][3]

Minimize Dust: Handle the solid powder carefully to minimize dust formation.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the chemical.[2]

Storage: Store 4-Nitrobenzophenone in a tightly closed container in a dry, cool, and well-

ventilated place.[2][3] Keep it away from incompatible materials such as strong oxidizing

agents and strong bases.[2]

III. Disposal Plan
Proper disposal of 4-Nitrobenzophenone and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

A. Waste Characterization

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste. Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[2]

B. Disposal Procedure

Containment: Collect all waste material, including any contaminated PPE, in a suitable,

labeled, and sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"4-Nitrobenzophenone."

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Do not empty it into drains or release it into the environment.[2]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent and

disposed of in accordance with local regulations.
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IV. Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Nitrobenzophenone.

Property Value

CAS Number 1144-74-7[2]

Molecular Formula C₁₃H₉NO₃[3]

Molecular Weight 227.22 g/mol [3]

Appearance
White to light yellow or green crystalline

powder[3]

Melting Point 136 - 138 °C[2]

Boiling Point 368.9 °C (estimate)[3]

Solubility
Moderately soluble in ethanol and acetone;

poorly soluble in water.[3]

Storage Temperature Below +30°C[3][8]

Occupational exposure limits for 4-Nitrobenzophenone have not been established by region-

specific regulatory bodies.[2]

V. Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Nitrobenzophenone.
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Safe Handling and Disposal of 4-Nitrobenzophenone
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Caption: Workflow for safe handling and disposal of 4-Nitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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